Cas no 618405-64-4 (N-{4-(difluoromethoxy)phenyl(2-methyl-1H-indol-3-yl)methyl}pyridin-2-amine)

• Product Name: N-{4-(difluoromethoxy)phenyl(2-methyl-1H-indol-3-yl)methyl}pyridin-2-amine
• CAS No: 618405-64-4
• MF: C₂₂H₁₉F₂N₃O
• MW: 379.40257191658
• CID: 6593651
• PubChem ID: 3447988
• Update Time: 2025-05-21

N-{4-(difluoromethoxy)phenyl(2-methyl-1H-indol-3-yl)methyl}pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-{4-(difluoromethoxy)phenyl(2-methyl-1H-indol-3-yl)methyl}pyridin-2-amine
• MFCD03847402
• AKOS016074907
• N-((4-(difluoromethoxy)phenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine
• N-[[4-(difluoromethoxy)phenyl]-(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
• 618405-64-4
• Z56971332
• AB00674266-01
• F1387-0032
• AKOS000809053
• N-{[4-(difluoromethoxy)phenyl](2-methyl-1H-indol-3-yl)methyl}pyridin-2-amine
• 1H-Indole-3-methanamine, α-[4-(difluoromethoxy)phenyl]-2-methyl-N-2-pyridinyl-

• Inchi： 1S/C22H19F2N3O/c1-14-20(17-6-2-3-7-18(17)26-14)21(27-19-8-4-5-13-25-19)15-9-11-16(12-10-15)28-22(23)24/h2-13,21-22,26H,1H3,(H,25,27)
• InChI Key： HZARJTBSZURZIG-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC=C(OC(F)F)C=C2)C2C3=C(NC=2C)C=CC=C3)=NC=CC=C1

Computed Properties

• Exact Mass: 379.14961856g/mol
• Monoisotopic Mass: 379.14961856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-{4-(difluoromethoxy)phenyl(2-methyl-1H-indol-3-yl)methyl}pyridin-2-amine

N-{4-(difluoromethoxy)phenyl(2-methyl-1H-indol-3-yl)methyl}pyridin-2-amine: A Comprehensive Overview

The compound with CAS No 618405-64-4, known as N-{4-(difluoromethoxy)phenyl(2-methyl-1H-indol-3-yl)methyl}pyridin-2-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a complex heterocyclic compound that combines a pyridine ring, an indole moiety, and a difluoromethoxy-substituted phenyl group, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those with multiple functional groups that can interact with diverse biological targets. The pyridin-2-amine core of this compound is known for its ability to form hydrogen bonds, which is a critical property for bioavailability and target binding in pharmaceuticals. The indole moiety, on the other hand, is renowned for its aromatic stability and its role in mimicking natural biomolecules, such as serotonin, which has implications in neuropharmacology.

The difluoromethoxy group attached to the phenyl ring introduces electronic and steric effects that can modulate the compound's reactivity and solubility. Fluorinated compounds are increasingly valued in medicinal chemistry due to their enhanced metabolic stability and lipophilicity, which are essential for designing drugs with optimal pharmacokinetic profiles. Recent research has demonstrated that fluorinated aromatic systems can improve the potency and selectivity of bioactive molecules, making this compound a valuable addition to the arsenal of drug-like molecules.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the versatility of modern organic synthesis techniques. The assembly of the pyridine ring with the indole and phenyl moieties requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed strategies such as Suzuki coupling, Buchwald-Hartwig amination, and Stille coupling to achieve the desired connectivity between these fragments. These methods not only underscore the importance of cross-coupling reactions in contemporary synthesis but also pave the way for further modifications to explore structure-activity relationships (SAR).

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it serves as a lead compound for designing inhibitors of various enzymes and receptors. For instance, its ability to bind to G-protein coupled receptors (GPCRs) has been explored in recent studies, suggesting its role in treating conditions such as inflammation and neurological disorders. Additionally, its unique electronic properties make it a candidate for use in organic electronics, where heterocyclic compounds are often employed as semiconductors or charge transport layers.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound more accurately. Molecular docking studies have revealed that the pyridin-2-amine group can interact with key residues in target proteins, while the indole moiety contributes to hydrophobic interactions that enhance binding affinity. These insights have guided further optimization efforts aimed at improving both potency and selectivity.

Furthermore, green chemistry principles have been applied to the synthesis of this compound, reducing environmental impact while maintaining high efficiency. The use of recyclable catalysts and solvent systems has made the production process more sustainable, aligning with global efforts to promote eco-friendly chemical practices.

In conclusion, N-{4-(difluoromethoxy)phenyl(2-methyl-1H-indol-3-yl)methyl}pyridin-2-amine (CAS No 618405-64-4) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset in both academic research and industrial applications.